Cas no 115655-86-2 (actinoplanone A)

actinoplanone A structure
Product name:actinoplanone A
CAS No:115655-86-2
MF:C28H25ClN2O10
MW:584.959517223659
CID:225616
actinoplanone A Chemical and Physical Properties
Names and Identifiers
-
- 1H-Xantheno[4',3',2':4,5][1,3]benzodioxino[7,6-g]isoquinoline-14,17(2H,9H)-dione,13-amino-11-chloro-3,4,8a,13-tetrahydro-3,15,16-trihydroxy-1,4-dimethoxy-12-methyl-,(1S,3R,4S,8aR)- (9CI)
- 1H-Xantheno[4',3',2':4,5][1,3]benzodioxino[7,6-g]isoquinoline-14,17(2H,9H)-dione,13-amino-11-c...
- 1H-Xantheno[4',3',2':4,5][1,3]benzodioxino[7,6-g]isoquinoline-14,17(2H,9H)-dione,13-amino-11-chloro-3,4,8a,13-tetrahydro-3,15
- actinoplanone A
- (1S-(1alpha,3alpha,4beta,8aalpha))-13-Amino-11-chloro-3,4,8a,13-tetrahydro-3,15,16-trihydroxy-1,4-dimethoxy-12-methyl-1H-xantheno(4',3',2':4,5)(1,3)benzodioxino(7,6-g)isoquinoline-14,17(2H,9H)-dione
- 13-Amino-11-chloro-3,4,8a,13-tetrahydro-3,15,16-trihydroxy-1,4-dimethoxy-12-methyl-1H-xantheno(4',3',2':4,5)(1,3)benzodioxino(7,6-g)isoquinoline-14,17(2H,9H)-dione (1S-(1alpha,3alpha,4beta,8aalpha))-
- 1H-Xantheno[4',3',2':4,5][1,3]benzodioxino[7,6-g]isoquinoline-14,17(2H,9H)-dione, 13-amino-11-chloro-3,4,8a,13-tetrahydro-3,15,16-trihydroxy-1,4-dimethoxy-12-methyl-, (1S,3R,4S,8aR)- (9CI)
- Actonoplanone A
- Actonoplanone
- R 304G
-
- Inchi: 1S/C28H25ClN2O10/c1-8-20(29)10-4-9-5-13-16-18(14(9)21(33)15(10)28(36)31(8)30)23(35)19-22(34)17-12(37-2)6-11(32)24(38-3)26(17)41-27(19)25(16)40-7-39-13/h4,11-13,24,32-33,35H,5-7,30H2,1-3H3/t11-,12+,13-,24+/m1/s1
- InChI Key: RMBAWLJPGJDEJW-JQCMZGFUSA-N
- SMILES: C1(=O)C2=C(C=C3C[C@@]4([H])OCOC5C6OC7=C(C(=O)C=6C(O)=C(C3=C2O)C=54)[C@@H](OC)C[C@@H](O)[C@@H]7OC)C(Cl)=C(C)N1N
Computed Properties
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 41
- XLogP3: -0.572
actinoplanone A Related Literature
-
Y. Zhao,F. Schwemmer,S. Zehnle Lab Chip, 2015,15, 4133-4137
-
Fulin Zhou,Fujian Zhou,Rongchuan Su,Yudong Yang,Jingsong You Chem. Sci., 2020,11, 7424-7428
-
Zhenwei Wang,Husam N. Alshareef J. Mater. Chem. A, 2018,6, 10176-10183
-
A. Soncini,P. W. Fowler,I. Černušak,E. Steiner Phys. Chem. Chem. Phys., 2001,3, 3920-3923
-
5. Bufalin suppresses colorectal cancer cell growth through promoting autophagy in vivo and in vitroZhe Pan,Yunpeng Xie,Jie Bai,Qiuyue Lin,Xiaonan Cui,Ningning Zhang RSC Adv., 2018,8, 38910-38918
115655-86-2 (actinoplanone A) Related Products
- 2060020-45-1(5-amino-6-methyl-3-(trifluoromethyl)heptanoic acid)
- 76322-78-6(1-(methoxymethyl)-1H-Pyrrole)
- 557-08-4(10-Undecenoic acid zinc salt)
- 90561-73-2(BENZENE, 1-(2-BROMO-1-METHYLETHYL)-4-FLUORO-)
- 1172889-70-1(1-Piperidinepropanimidamide, acetate (1:2))
- 2228237-62-3(4-1-(aminooxy)-2-methylpropan-2-yl-2-fluoro-N,N-dimethylaniline)
- 1226446-44-1(N-methyl-2-({5-phenyl-1-[3-(trifluoromethyl)phenyl]-1H-imidazol-2-yl}sulfanyl)acetamide)
- 1494935-08-8({1-(1-benzothiophen-3-yl)methylcyclopropyl}methanol)
- 1892907-55-9(5-amino-1-cyclobutyl-1H-pyrazole-4-carboxylic acid)
- 2229666-42-4(3-(1-{(tert-butoxy)carbonylamino}cyclobutyl)prop-2-enoic acid)
Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk

Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk

HUNAN CHEMFISH PHARMACEUTICAL CO.,LTD
Gold Member
CN Supplier
Bulk

Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk

上海贤鼎生物科技有限公司
Gold Member
CN Supplier
Bulk
